Cas no 1805725-37-4 (5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic acid)

• Product Name: 5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic acid
• CAS No: 1805725-37-4
• MF: C₁₂H₁₀BrF₃O₅
• MW: 371.10401391983
• CID: 4939847
• Update Time: 2025-10-05

5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic acid Chemical and Physical Properties

Names and Identifiers

• 5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic acid

• Inchi： 1S/C12H10BrF3O5/c13-4-3-8(17)6-1-2-9(21-12(14,15)16)7(5-6)10(18)11(19)20/h1-2,5,10,18H,3-4H2,(H,19,20)
• InChI Key： JUPAYKBOOPGYGQ-UHFFFAOYSA-N
• SMILES： BrCCC(C1=CC=C(C(=C1)C(C(=O)O)O)OC(F)(F)F)=O

Computed Properties

• Exact Mass: 369.96637 g/mol
• Monoisotopic Mass: 369.96637 g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 6
• Complexity: 388
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.4
• Topological Polar Surface Area: 83.8
• Molecular Weight: 371.10

Additional information on 5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic acid

5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic Acid: A Comprehensive Overview

The compound 5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic acid, with the CAS number 1805725-37-4, is a chemically synthesized molecule that has garnered significant attention in the fields of organic chemistry and pharmacology. This compound is a derivative of mandelic acid, which is a naturally occurring alpha-hydroxy acid, modified with a 3-bromopropanoyl group and a trifluoromethoxy substituent. The combination of these groups imparts unique chemical and biological properties to the molecule, making it a subject of interest for researchers exploring its potential applications in drug development and material science.

The structure of 5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic acid is characterized by its mandelic acid backbone, which serves as a versatile platform for functionalization. The 3-bromopropanoyl group introduces bromine into the molecule, which can act as an electrophilic site for further chemical reactions. Meanwhile, the trifluoromethoxy group enhances the molecule's stability and lipophilicity, making it more suitable for biological applications. Recent studies have highlighted the importance of such functional groups in modulating the pharmacokinetic properties of drugs, including absorption, distribution, metabolism, and excretion (ADME).

One of the most promising aspects of this compound is its potential in drug design. Researchers have explored its ability to serve as a scaffold for developing new therapeutic agents. For instance, the bromine atom in the 3-bromopropanoyl group can undergo nucleophilic substitution reactions, enabling the attachment of various bioactive moieties. This versatility allows for the creation of derivatives with enhanced bioactivity or selectivity towards specific targets. Recent advancements in medicinal chemistry have demonstrated how such modifications can lead to novel drugs with improved efficacy and reduced toxicity.

In addition to its role in drug development, 5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic acid has also been investigated for its potential in materials science. The trifluoromethoxy group contributes to the molecule's stability under harsh conditions, making it a candidate for applications in high-performance materials. For example, derivatives of this compound have been studied as components in advanced polymers or coatings with enhanced thermal and chemical resistance.

The synthesis of 5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic acid involves a multi-step process that combines traditional organic synthesis techniques with modern catalytic methods. Key steps include the formation of the mandelic acid backbone, followed by functionalization with the 3-bromopropanoyl and trifluoromethoxy groups. Recent research has focused on optimizing these steps to improve yield and purity while reducing environmental impact. Green chemistry principles have been increasingly applied to this synthesis process, reflecting a broader trend towards sustainable chemical manufacturing.

From a pharmacological perspective, this compound exhibits interesting biological activities that warrant further investigation. Preclinical studies have shown that it possesses moderate inhibitory effects on certain enzymes associated with inflammatory pathways. These findings suggest that it could be developed into an anti-inflammatory agent or used as a lead compound for designing more potent drugs targeting related pathways.

In conclusion, 5-(3-Bromopropanoyl)-2-(trifluoromethoxy)mandelic acid represents a valuable addition to the arsenal of compounds available for chemical research and development. Its unique structure, combined with recent advances in synthetic and pharmacological techniques, positions it as a promising candidate for future innovations in medicine and materials science.